Cas no 3073-66-3 (Cyclohexane,1,1,3-trimethyl-)

• Product Name: Cyclohexane,1,1,3-trimethyl-
• CAS No: 3073-66-3
• MF: C₉H₁₈
• MW: 126.239223003387
• MDL: MFCD00039462
• CID: 312987
• PubChem ID: 87576663
• Update Time: 2025-06-14

Cyclohexane,1,1,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1,1,3-trimethyl-
• 1,1,3-Trimethylcyclohexane
• (+/-)-1,1,3-trimethylcyclohexane
• 1,1,3-Trimethyl-cyclohexan
• 1,1,3-Trimethylcyclohexane1000µg
• Cyclogeraniolane
• Cyclohexane,1,1,3-trimethyl
• EINECS 221-347-6
• LMFA11000633
• Cyclohexane,1,3-trimethyl-
• BS-22280
• 1,1,3-trimethyl-cyclohexane
• 1,3-Trimethylcyclohexane
• DTXSID60858746
• MFCD00039462
• 4-05-00-00137 (Beilstein Handbook Reference)
• BRN 1900451
• WLN: L6TJ A1 A1 C1
• 3073-66-3
• NS00046361
• AI3-28795
• NSC-73965
• AKOS015906312
• 3,3,5-trimethylcyclohexane
• T72270
• T0827
• Cyclohexane, 1,1,3-trimethyl-
• FT-0634638
• NSC 73965
• CS-0450794
• NSC73965
• UNII-L13QEP2K04
• L13QEP2K04
• DB-047885

• MDL： MFCD00039462
• Inchi： 1S/C9H18/c1-8-5-4-6-9(2,3)7-8/h8H,4-7H2,1-3H3
• InChI Key： PYOLJOJPIPCRDP-UHFFFAOYSA-N
• SMILES： C1(C)(C)CCCC(C)C1

Computed Properties

• Exact Mass: 126.14100
• Monoisotopic Mass: 126.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 0,778 g/cm3
• Melting Point: -65.75°C
• Boiling Point: 138°C
• Flash Point: 18°C
• Refractive Index: n20/D 1.429
• PSA: 0.00000
• LogP: 3.22270
• Solubility: Not available

Cyclohexane,1,1,3-trimethyl- Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：1993
• Hazard Category Code： 11-65
• Safety Instruction： S9-S16-S29-S33-S62
• RTECS：GV7650000
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：3.1
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11; R65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes

Additional information on Cyclohexane,1,1,3-trimethyl-

Comprehensive Analysis of Cyclohexane,1,1,3-trimethyl- (CAS No. 3073-66-3): Properties, Applications, and Industry Insights

Cyclohexane,1,1,3-trimethyl- (CAS No. 3073-66-3) is a specialized organic compound belonging to the class of substituted cyclohexanes. This colorless liquid is characterized by its unique molecular structure, featuring three methyl groups attached to a cyclohexane ring. The compound's chemical formula C9H18 and molecular weight of 126.24 g/mol make it a valuable intermediate in various industrial processes. Recent interest in this compound has grown significantly, particularly in relation to sustainable chemistry and green solvent alternatives, as researchers explore its potential in eco-friendly applications.

The physical properties of 1,1,3-trimethylcyclohexane include a boiling point range of 145-150°C and a density of approximately 0.81 g/cm³ at 20°C. These characteristics make it particularly useful as a non-polar solvent in specific applications where its volatility profile is advantageous. The compound's stability under normal conditions and relatively low toxicity profile have attracted attention from formulators seeking alternatives to more conventional solvents. In the context of current market trends, there's growing interest in how such cyclic hydrocarbons can contribute to circular economy initiatives in the chemical industry.

Industrial applications of Cyclohexane,1,1,3-trimethyl- span multiple sectors. In the polymer industry, it serves as a processing aid and viscosity modifier for certain synthetic rubbers and plastics. The cosmetics and personal care industry utilizes derivatives of this compound as fragrance fixatives and carriers. Recent patent filings indicate emerging uses in advanced material science, particularly in the development of specialized coatings with enhanced durability. These applications align well with current industry focus on high-performance materials and multifunctional additives.

From a synthesis perspective, 3073-66-3 can be produced through several catalytic processes, including the hydrogenation of corresponding aromatic precursors or through alkylation reactions. Modern production methods emphasize atom economy and energy efficiency, reflecting the chemical industry's commitment to sustainable practices. Analytical techniques such as GC-MS and NMR spectroscopy are typically employed for quality control and characterization, ensuring consistency for industrial users.

The safety profile of trimethylcyclohexane derivatives has been extensively studied, with research focusing on their environmental fate and biodegradability. While generally considered safe for industrial handling with proper precautions, ongoing studies examine its ecological impact as part of broader green chemistry initiatives. This aligns with increasing consumer and regulatory demands for sustainable chemical solutions across multiple industries.

Market analysis indicates steady growth in demand for specialty cyclohexane derivatives, driven by expanding applications in advanced manufacturing and material science. The compound's compatibility with various polymer systems and its utility as a process solvent contribute to its commercial relevance. Industry experts predict particular growth in Asian markets, where chemical innovation investments are rapidly increasing.

Recent scientific literature highlights novel research directions for Cyclohexane,1,1,3-trimethyl-, including potential applications in energy storage systems and as a component in specialized fuel formulations. These developments reflect the compound's versatility and the chemical industry's ongoing exploration of multipurpose intermediates. The intersection of traditional applications with emerging technologies positions this compound as an interesting case study in chemical repurposing and value-added derivatives.

Quality standards and analytical methodologies for 3073-66-3 continue to evolve, with international organizations developing more precise specifications for industrial-grade material. This standardization supports global trade and ensures consistent performance in end-use applications. The compound's stability during transportation and storage further enhances its commercial viability in international markets.

Environmental considerations surrounding trimethylated cyclohexanes have prompted research into closed-loop systems for their production and recovery. Innovations in catalyst technology and process intensification aim to reduce the environmental footprint of manufacturing such compounds. These efforts resonate with broader industry movements toward responsible chemical production and sustainable development goals.

Looking forward, Cyclohexane,1,1,3-trimethyl- is poised to maintain its niche position in specialty chemical markets while potentially expanding into new applications. The compound's balance of physical properties, chemical stability, and versatility ensures ongoing interest from researchers and industrial users alike. As the chemical industry continues to evolve toward more sustainable practices and circular economy models, compounds like 3073-66-3 will likely play important roles in enabling these transitions while meeting performance requirements across diverse applications.